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Compound of Interest

Compound Name: WAY-100635 maleate

Cat. No.: B1683584 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive, step-by-step operational plan for the safe

disposal of WAY-100635 maleate, a potent 5-HT1A receptor antagonist. Adherence to these

procedures is crucial due to the compound's potential health and environmental hazards.

WAY-100635 maleate is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects[1]. Therefore, it must be managed as hazardous waste from the point of

generation through to final disposal. Under no circumstances should this chemical be disposed

of down the drain or in regular trash[2][3].

Key Safety and Handling Data
The following table summarizes essential data for the safe handling and disposal of WAY-
100635 maleate.
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Parameter Data Source

Hazard Classifications

Acute toxicity, Oral (Category

4), H302: Harmful if swallowed.

Acute aquatic toxicity

(Category 1), H400: Very toxic

to aquatic life. Chronic aquatic

toxicity (Category 1), H410:

Very toxic to aquatic life with

long lasting effects.

[1]

Precautionary Statements

P273: Avoid release to the

environment. P501: Dispose of

contents/container to an

approved waste disposal plant.

[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents.
[1]

Personal Protective Equipment

(PPE)

Safety goggles with side-

shields, protective gloves,

impervious clothing, and a

suitable respirator.

[1]

Experimental Protocol for Waste Preparation and
Disposal
This protocol details the methodology for the safe preparation of WAY-100635 maleate waste

for disposal. This process should be conducted in a designated area, preferably within a

chemical fume hood.

1. Waste Segregation and Collection:

Solid Waste:

Collect unused or expired WAY-100635 maleate powder in its original container or a

clearly labeled, sealed, and chemically compatible container[1][4].
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Contaminated personal protective equipment (PPE) such as gloves and disposable lab

coats, as well as contaminated lab supplies like weighing paper and pipette tips, should be

collected in a dedicated, clearly labeled hazardous waste bag or container[5].

Liquid Waste:

Collect solutions containing WAY-100635 maleate in a dedicated, leak-proof, and shatter-

resistant waste container[1][6]. The container must be compatible with the solvent used.

Do not mix with other incompatible chemical wastes[2].

Empty Containers:

The original container of WAY-100635 maleate, even if seemingly empty, must be treated

as hazardous waste and disposed of through the hazardous waste stream. If local

regulations permit, triple-rinsing with a suitable solvent may be an option, with the rinsate

collected as hazardous waste[3].

2. Labeling of Waste Containers:

All waste containers must be clearly labeled with the words "Hazardous Waste"[7].

The label must also include the full chemical name ("WAY-100635 maleate") and a clear

description of the contents (e.g., "solid waste," "solution in DMSO")[7].

Indicate the associated hazards (e.g., "Toxic," "Environmental Hazard")[1].

3. Storage of Hazardous Waste:

Store all WAY-100635 maleate waste in a designated, well-ventilated, and secure satellite

accumulation area that is under the control of laboratory personnel[7].

Utilize secondary containment, such as a plastic tub or tray, to prevent the spread of material

in case of a spill[2][7].

Ensure that the waste is stored away from incompatible materials[1].

4. Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to schedule a pickup for the waste[1][2].

Do not accumulate large quantities of hazardous waste in the laboratory[2].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of WAY-
100635 maleate and associated materials.

WAY-100635 Maleate Disposal Workflow

Waste Generation

Waste Preparation

Interim Storage

Final Disposal

WAY-100635 Maleate Waste Generated

Solid Waste (Pure compound, contaminated PPE, labware) Liquid Waste (Solutions containing the compound) Empty Stock Container

Collect in labeled, sealed, compatible solid waste container Collect in labeled, sealed, compatible liquid waste container Treat as hazardous waste or triple-rinse (collect rinsate)

Store in designated Satellite Accumulation Area with secondary containment

Arrange pickup by EHS or licensed hazardous waste contractor
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Caption: Disposal workflow for WAY-100635 maleate.

This structured approach to the disposal of WAY-100635 maleate will help ensure the safety of

laboratory personnel and minimize the environmental impact of this research chemical. Always

consult your institution's specific guidelines and local regulations for hazardous waste

management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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